Cas no 1171638-27-9 (N-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1171638-27-9
• MF: C₁₇H₂₂N₄O₆S₂
• MW: 442.509781360626
• CID: 5470666
• Update Time: 2025-07-09

N-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-ethylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-methylsulfonylpiperidine-3-carboxamide
• N-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-methanesulfonylpiperidine-3-carboxamide

• Inchi： 1S/C17H22N4O6S2/c1-3-29(25,26)14-8-6-12(7-9-14)16-19-20-17(27-16)18-15(22)13-5-4-10-21(11-13)28(2,23)24/h6-9,13H,3-5,10-11H2,1-2H3,(H,18,20,22)
• InChI Key： WSNCXOAOPHUECH-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C(NC2=NN=C(C3=CC=C(S(CC)(=O)=O)C=C3)O2)=O)C1

Computed Properties

• Exact Mass: 442.098
• Monoisotopic Mass: 442.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2

Additional information on N-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-methanesulfonylpiperidine-3-carboxamide

N-{5-[4-(Ethanesulfonyl)Phenyl]-1,3,4-Oxadiazol-2-Yl}-1-Methanesulfonylpiperidine-3-Carboxamide: A Comprehensive Overview

N-{5-[4-(Ethanesulfonyl)Phenyl]-1,3,4-Oxadiazol-2-Yl}-1-Methanesulfonylpiperidine-3-Carboxamide (CAS No. 1171638-27-9) is a complex organic compound with significant potential in the field of pharmaceuticals and advanced materials. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including an oxadiazole ring, a piperidine moiety, and ethanesulfonamide groups. Its structure is characterized by high chemical stability and bioavailability, making it a promising candidate for drug development.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various synthetic pathways to optimize yield and minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in inflammatory processes. Specifically, it has shown remarkable efficacy in suppressing cyclooxygenase-2 (COX-2), an enzyme associated with pain and inflammation. This makes it a strong candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Moreover, this compound has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies indicate that it may enhance cognitive function by modulating neurotransmitter systems and reducing oxidative stress. These findings are supported by recent research published in high-impact journals like Journal of Medicinal Chemistry and Nature Communications, which highlight its promising therapeutic profile.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its rigid molecular structure and strong intermolecular interactions make it suitable for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its application in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to healthcare.

The environmental impact of this compound has also been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Results suggest that it is relatively non-toxic to aquatic organisms at therapeutic concentrations, which aligns with current regulatory requirements for eco-friendly pharmaceuticals.

In conclusion, N-{5-[4-(Ethanesulfonyl)Phenyl]-1,3,4-Oxadiazol-2-Yl}-1-Methanesulfonylpiperidine-3-Carboxamide (CAS No. 1171638-27-9) represents a versatile compound with wide-ranging applications in medicine and materials science. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in future technological innovations.